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nitrophenyl)ethanone

CAS No.: 64611-67-2

Cat. No.: B1267310

Get Quote
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This technical guide provides an in-depth overview of 2-Hydroxy-1-(4-nitrophenyl)ethanone,
a valuable chemical intermediate in various synthetic applications. This document is intended
for researchers, scientists, and professionals in the fields of drug development and chemical
synthesis, offering detailed information on its nomenclature, physicochemical properties,
synthesis protocols, and potential areas of application.

Chemical Identity and Nomenclature

IUPAC Name: 2-Hydroxy-1-(4-nitrophenyl)ethanone

The nomenclature of this compound clearly defines its chemical structure. The "ethanone" base
indicates a two-carbon ketone. The "1-(4-nitrophenyl)" specifies that a nitrophenyl group is
attached to the first carbon of the ethanone chain, with the nitro group at the para position
(position 4) of the phenyl ring. The "2-Hydroxy" indicates a hydroxyl group substitution on the
second carbon of the ethanone chain.

Synonyms:
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» 4-Nitrophenacyl alcohol
¢ a-Hydroxy-4-nitroacetophenone
e 2-Hydroxy-1-(4-nitrophenyl)ethan-1-one[1]

Physicochemical Properties

A summary of the key quantitative data for 2-Hydroxy-1-(4-nitrophenyl)ethanone is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula CsH7NOa4 [2]
Molecular Weight 181.15 g/mol [1]
CAS Number 64611-67-2 [1][2]
Appearance Solid [1]
Melting Point 140-143°C [2]
Boiling Point 338.4°C at 760 mmHg [2]
Density 1.39 g/cm3 [2]
Flash Point 152.6°C [2]
pKa (Predicted) 12.42 +0.10 [2]
LogP (Predicted) 1.293 [2]

Experimental Protocols
Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone

A documented method for the synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone involves the
photochemical hydroxylation of 4-Nitrophenacyl bromide.[2]

Reaction Scheme:
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4-Nitrophenacyl bromide — 2-Hydroxy-1-(4-nitrophenyl)ethanone

Reagents and Conditions:

Starting Material: 4-Nitrophenacyl bromide

Reagents: Diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, Oxygen
Solvent: Dimethyl sulfoxide (DMSO)

Temperature: 20°C

Reaction Time: 18 hours

Conditions: UV-irradiation

Reported Yield: 92.0%][2]

Detailed Methodology:

In a suitable reaction vessel, dissolve 4-Nitrophenacyl bromide and diethyl 2,6-dimethyl-1,4-
dihydropyridine-3,5-dicarboxylate in dimethyl sulfoxide.

Ensure a continuous supply of oxygen to the reaction mixture.
Irradiate the mixture with a UV lamp at a constant temperature of 20°C for 18 hours.

Monitor the reaction progress using an appropriate chromatographic technique (e.g., TLC or
HPLC).

Upon completion, the reaction mixture is typically subjected to a standard work-up
procedure. This may involve quenching the reaction, followed by extraction with an organic
solvent.

The crude product is then purified. A common purification method for similar compounds is
column chromatography on silica gel.[3]
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e The structure and purity of the final product should be confirmed using spectroscopic
methods such as 'H NMR, 13C NMR, and mass spectrometry.

Visualization of Processes
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
2-Hydroxy-1-(4-nitrophenyl)ethanone.
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Synthesis and Characterization Workflow
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Logical Relationship: Classification of Acetophenone
Derivatives

As specific biological signaling pathways for 2-Hydroxy-1-(4-nitrophenyl)ethanone are not
extensively documented, the following diagram provides a logical classification of
acetophenone derivatives based on their functional groups, situating the target compound
within this chemical family.

Acetophenones

:

Hydroxyacetophenones Nitroacetophenones Halogenated Acetophenones

2-Hydroxy-1-(4-nitrophenyl)ethanone

Click to download full resolution via product page

Classification of Acetophenone Derivatives

Potential Applications and Future Directions

While specific biological activities for 2-Hydroxy-1-(4-nitrophenyl)ethanone are not yet well-
defined in publicly available literature, its structural motifs suggest potential for further
investigation. Acetophenone derivatives are known to exhibit a wide range of pharmacological
activities. The presence of both a hydroxyl and a nitro group on the phenylethanone scaffold
makes it an interesting candidate for screening in various biological assays, including
antimicrobial, anticancer, and enzyme inhibition studies. This compound serves as a versatile
building block for the synthesis of more complex molecules with potential therapeutic
applications. Further research is warranted to explore its biological profile and unlock its full
potential in medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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